Cas no 2640896-31-5 (2-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 2640896-31-5
• MF: C₁₉H₃₀N₆O₂
• MW: 374.480503559113
• CID: 5317511
• PubChem ID: 154829734
• Update Time: 2025-05-21

2-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F6619-6189
• 2640896-31-5
• AKOS040709894
• 2-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one
• 2-[4-[6-(4-Morpholinyl)-4-pyrimidinyl]-1-piperazinyl]-1-(1-piperidinyl)ethanone

• Inchi： 1S/C19H30N6O2/c26-19(25-4-2-1-3-5-25)15-22-6-8-23(9-7-22)17-14-18(21-16-20-17)24-10-12-27-13-11-24/h14,16H,1-13,15H2
• InChI Key： XUZCEEFJVAUMLD-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CN1CCN(C2C=C(N3CCOCC3)N=CN=2)CC1

Computed Properties

• Exact Mass: 374.24302422g/mol
• Monoisotopic Mass: 374.24302422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 620.6±55.0 °C(Predicted)
• pka: 10.35±0.37(Predicted)

Additional information on 2-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one

Comprehensive Analysis of 2-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one (CAS No. 2640896-31-5)

In the rapidly evolving field of pharmaceutical and chemical research, the compound 2-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one (CAS No. 2640896-31-5) has garnered significant attention due to its unique structural properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging trends surrounding this compound, while addressing common queries from researchers and industry professionals.

The morpholine and piperazine moieties in this molecule are particularly noteworthy, as they are frequently explored in drug discovery for their bioactivity. The presence of a pyrimidine core further enhances its relevance in medicinal chemistry, given its prevalence in FDA-approved drugs. Researchers often search for "pyrimidine derivatives in drug design" or "morpholine-based bioactive compounds," reflecting the growing interest in such scaffolds.

From a synthetic perspective, CAS No. 2640896-31-5 exemplifies modern heterocyclic chemistry techniques. Its piperidine-ethanone linkage offers stability, while the piperazine-pyrimidine bridge allows for structural diversification—a hot topic in "fragment-based drug discovery" discussions. Recent publications highlight similar compounds as kinase inhibitors, aligning with trends in "targeted cancer therapy small molecules."

Analytical studies reveal that this compound exhibits favorable physicochemical properties, including moderate logP values and hydrogen bonding capacity—key considerations in "computational ADMET prediction" searches. Its morpholinyl-pyrimidine segment shares structural similarities with mTOR pathway modulators, a frequent subject in "autophagy research chemicals" queries.

Industry applications of 2-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one extend to material science, where its aromatic systems contribute to liquid crystal development—addressing "organic electronic materials" market demands. The compound's piperazin-1-yl group also appears in corrosion inhibitor formulations, relevant to "industrial additive chemistry" applications.

Quality control protocols for CAS 2640896-31-5 typically involve HPLC-UV and LC-MS characterization, reflecting the precision required in "high-purity specialty chemicals" manufacturing. Stability studies under various pH conditions are frequently documented, responding to "pharmaceutical excipient compatibility" research needs.

Future research directions may explore the compound's potential in neurological targets, given the piperidine-ethanone motif's prevalence in CNS drug candidates—a subject gaining traction in "blood-brain barrier permeable compounds" literature. Its pyrimidin-4-yl component also shows promise in epigenetic modulation studies, connecting to "histone modification probes" development.

In conclusion, 2-{4-[6-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-1-(piperidin-1-yl)ethan-1-one represents a versatile chemical entity with cross-disciplinary applications. Its structural features address multiple contemporary research themes, from "fragment-based lead optimization" to "multitarget drug design," making it a valuable subject for ongoing investigation in academic and industrial settings.